Cas no 54044-11-0 (Azetidin-3-one)

• Product Name: Azetidin-3-one
• CAS No: 54044-11-0
• MF: C₃H₅NO
• MW: 71.0779006481171
• MDL: MFCD06858459
• CID: 836328
• PubChem ID: 1516505
• Update Time: 2024-11-02

Azetidin-3-one Chemical and Physical Properties

Names and Identifiers

• 3-AZETIDINONE
• azetidin-3-one
• 3-Oxoazetidine
• azetidin-3-one,hydrochloride
• XPRVSYXHPUYSGF-UHFFFAOYSA-N
• EN300-74881
• DTXSID10363971
• 54044-11-0
• CS-0271191
• J-511748
• D87722
• AKOS006282137
• Azetidin-3-one

• MDL： MFCD06858459
• Inchi： InChI=1S/C3H5NO/c5-3-1-4-2-3/h4H,1-2H2
• InChI Key： XPRVSYXHPUYSGF-UHFFFAOYSA-N
• SMILES： C1C(=O)CN1

Computed Properties

• Exact Mass: 71.037
• Monoisotopic Mass: 71.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 53.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2
• XLogP3: -0.6

Experimental Properties

• Density: 1.119
• Boiling Point: 140 ºC
• Flash Point: 77 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines